Cas no 1060202-00-7 (6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one
• CAS No: 1060202-00-7
• MF: C₂₂H₂₁N₃O₂
• MW: 359.421045064926
• CID: 6071510
• PubChem ID: 25883959
• Update Time: 2025-06-15

6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one
• AKOS024501284
• 3-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)-6-(p-tolyl)pyrimidin-4(3H)-one
• F5228-0215
• 3-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-6-(4-methylphenyl)pyrimidin-4-one
• VU0637934-1
• 1060202-00-7

• Inchi： 1S/C22H21N3O2/c1-16-6-8-18(9-7-16)20-12-21(26)25(15-23-20)14-22(27)24-11-10-17-4-2-3-5-19(17)13-24/h2-9,12,15H,10-11,13-14H2,1H3
• InChI Key： XRIJVFSUHFKHOK-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C2C=CC(C)=CC=2)=CC1=O)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 359.16337692g/mol
• Monoisotopic Mass: 359.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one

Introduction to 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1060202-00-7, specifically 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one, represents a fascinating intersection of organic chemistry and medicinal biology. This molecule has garnered considerable attention in recent years due to its unique structural features and potential therapeutic applications. The presence of a tetrahydroisoquinoline moiety and a dihydropyrimidinone scaffold suggests a rich chemical space for biological activity, particularly in the context of drug discovery.

Tetrahydroisoquinoline derivatives are well-known for their involvement in various biological pathways, including neurotransmitter synthesis and modulation. The structural motif is commonly found in natural products and bioactive molecules, making it a valuable scaffold for designing novel pharmacophores. In contrast, the dihydropyrimidinone core is a well-established heterocyclic system with applications ranging from agrochemicals to pharmaceuticals. The combination of these two structural elements in 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one opens up possibilities for developing compounds with enhanced biological properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of such complex molecules more efficiently than ever before. The systematic study of analogs derived from this core structure has revealed promising leads for various therapeutic targets. For instance, modifications around the tetrahydroisoquinoline ring have been shown to influence receptor binding affinity and selectivity, while alterations in the dihydropyrimidinone part can modulate metabolic stability and pharmacokinetic profiles.

The pharmaceutical industry has long been interested in developing drugs that leverage the unique properties of heterocyclic compounds. 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one exemplifies how combining known pharmacophores can lead to innovative therapeutic agents. Its potential applications span multiple disease areas, including central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The compound’s ability to interact with biological targets at multiple levels makes it a compelling candidate for further investigation.

In the realm of drug discovery, the development of novel synthetic methodologies is crucial for efficient production and optimization of lead compounds. The synthesis of 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one has been approached using various strategies, including multi-step organic transformations and catalytic processes. These synthetic routes not only provide insights into the molecule’s structural complexity but also offer opportunities for scalability and cost-effectiveness in industrial settings.

The biological evaluation of this compound has been a focus of several research groups worldwide. Preclinical studies have demonstrated intriguing activities that warrant further exploration. For example, interactions with specific enzymes or receptors have been observed that could translate into therapeutic benefits. While much remains to be uncovered about its exact mechanism of action, these preliminary findings underscore its potential as a lead compound for drug development.

As our understanding of molecular interactions continues to evolve, so does our ability to design molecules with tailored properties. The case of 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3,4-dihydropyrimidin-4-one highlights how interdisciplinary approaches—combining organic chemistry expertise with biological insights—can drive innovation in pharmaceutical research. Future studies will likely focus on optimizing its pharmacological profile through structure-based drug design and exploring its potential in clinical trials.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic derivatives being investigated for therapeutic purposes. By serving as a scaffold for further chemical modifications and biological testing, 6-(4-methylphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-3 , 4 -dihydropyrimidin - 4 -one exemplifies the dynamic nature of modern drug discovery—a field where each new molecule holds the promise of addressing unmet medical needs.